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Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913 Get Quote

This technical support guide provides information on the stability and storage of AC 187, also

known as Silquest A-187, an epoxy-functional silane. The following frequently asked questions

(FAQs) and troubleshooting guide are intended for researchers, scientists, and professionals in

drug development who may be using this compound in material science applications.

Frequently Asked Questions (FAQs)
Q1: What is AC 187 (Silquest A-187)?

AC 187, commercially known as Silquest A-187, is an epoxy-functional silane with the CAS

number 2530-83-8.[1][2] It is primarily used as an adhesion promoter in various applications,

including coatings, sealants, and adhesives.[3][4] Its chemical structure allows it to act as a

bonding agent between inorganic substrates and organic resins.[3][4]

Q2: What are the recommended storage conditions for AC 187?

For optimal stability, AC 187 should be stored in a tightly closed container in a cool, dry place.

[1][4] The recommended storage temperature is ambient, specifically above 5°C.[1][2]

Q3: What is the shelf life and stability of AC 187?

The product is chemically stable under standard ambient conditions (room temperature).[4]

Urethane applications using Silquest A-187 have shown improved shelf stability compared to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7909913?utm_src=pdf-interest
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.accustandard.com/prod0011340.html
https://www.accustandard.com/prod0011334.html
https://www.atamanchemicals.com/silquest-a-187_u33147/
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.atamanchemicals.com/silquest-a-187_u33147/
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.accustandard.com/prod0011340.html
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.accustandard.com/prod0011340.html
https://www.accustandard.com/prod0011334.html
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


those using amino silane alternatives.[3][4][5] For specific shelf life details, it is recommended

to review the Certificate of Analysis provided by the supplier.

Q4: Is AC 187 soluble in common laboratory solvents?

After hydrolysis, Silquest A-187 is soluble in water, alcohol, acetone, and most aliphatic esters

at typical application levels (under 5%).[4][5] The hydrolysis process releases methanol.[4]
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Issue Possible Cause Recommended Solution

Poor adhesion performance
Improper storage leading to

degradation of the silane.

Ensure the product has been

stored in a tightly closed

container in a dry environment.

Verify that the storage

temperature has been

maintained above 5°C.

Incorrect concentration or use

level.

The typical use level for

Silquest A-187 ranges from 0.2

to 1.5 parts by weight (pbw),

depending on the application.

[3][4][5] Refer to specific

application guidelines for

optimal concentration.

Yellowing of the final product
Use of an inappropriate

adhesion promoter.

Silquest A-187 is noted for its

non-yellowing adhesion

properties in many resin

systems, making it a suitable

alternative to amino silanes

which can cause yellowing.[3]

[4][5]

Inconsistent results between

experiments

Variation in the hydrolysis of

the silane.

Silquest A-187 has a very fast

hydrolysis rate.[3][4][5] Ensure

consistent mixing times and

environmental conditions (e.g.,

humidity) to achieve uniform

hydrolysis.

Physicochemical Properties of AC 187 (Silquest A-
187)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.atamanchemicals.com/silquest-a-187_u33147/
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.labshop.nl/wp-content/uploads/2019/12/O1055-TDS-Silquest-A-187.pdf
https://www.atamanchemicals.com/silquest-a-187_u33147/
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.labshop.nl/wp-content/uploads/2019/12/O1055-TDS-Silquest-A-187.pdf
https://www.atamanchemicals.com/silquest-a-187_u33147/
https://www.atamanchemicals.com/silquest-a-187-silane_u31190/
https://www.labshop.nl/wp-content/uploads/2019/12/O1055-TDS-Silquest-A-187.pdf
https://www.benchchem.com/product/b7909913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2530-83-8

Molecular Formula C9H20O5Si[1]

Molecular Weight 236.34 g/mol [1]

Boiling Point 120 °C (248 °F)[1]

Melting Point < -70 °C (< -94 °F)[1]

Flash Point 113 °C (235 °F) - closed cup[1]

Specific Gravity (25/25°C) 1.065 - 1.069[5]

Experimental Workflow: General Use as an
Adhesion Promoter
The following diagram illustrates a generalized workflow for the application of AC 187 as an

adhesion promoter.
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Generalized workflow for using AC 187 as an adhesion promoter.

Disclaimer: The information provided here is based on publicly available data for Silquest A-

187. There is no indication from the search results that AC 187 is a compound for biological
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research or drug development, and thus no information on signaling pathways is available.

Researchers should always consult the manufacturer's safety data sheet (SDS) and technical

documentation for detailed handling and safety information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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